Cas no 899972-99-7 (5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899972-99-7
• MF: C₁₇H₁₅Cl₂N₅O
• MW: 376.239900827408
• CID: 5491792
• Update Time: 2025-09-28

5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-N,1-bis[(4-chlorophenyl)methyl]-
• 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15Cl2N5O/c18-13-5-1-11(2-6-13)9-21-17(25)15-16(20)24(23-22-15)10-12-3-7-14(19)8-4-12/h1-8H,9-10,20H2,(H,21,25)
• InChI Key： OFADVKFVFIVYQR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NCC2=CC=C(Cl)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899972-99-7)

The compound 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899972-99-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and bis(4-chlorophenyl)methyl groups, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced efficacy and selectivity.

In recent years, the scientific community has focused on triazole derivatives due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the 5-amino and carboxamide functional groups in this compound further enhances its reactivity, enabling it to serve as a key building block in medicinal chemistry. With the growing emphasis on precision medicine and targeted therapies, 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is being explored for its potential to modulate specific biochemical pathways.

From a synthetic perspective, the compound's CAS No. 899972-99-7 is often referenced in patents and academic publications as a precursor for developing small-molecule inhibitors. Its structural complexity allows for modifications that can improve pharmacokinetic properties, such as solubility and metabolic stability. This aligns with the current trend in drug development, where researchers prioritize ADME optimization (Absorption, Distribution, Metabolism, and Excretion) to reduce attrition rates in clinical trials.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push for sustainable farming practices, 4-chlorophenyl-containing compounds are being investigated for their pesticidal and herbicidal activities. The 1,2,3-triazole moiety, known for its stability and bioactivity, could contribute to the development of next-generation crop protection agents with lower environmental impact.

For researchers and industry professionals, understanding the physicochemical properties of 5-amino-N,1-bis(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is critical. Its molecular weight, melting point, and solubility profile are often discussed in technical datasheets, catering to the needs of high-throughput screening and combinatorial chemistry. Additionally, advancements in computational chemistry have enabled virtual screening of similar triazole derivatives, accelerating hit identification in drug discovery pipelines.

In summary, CAS No. 899972-99-7 represents a promising scaffold for multidisciplinary applications. Whether in pharmaceutical R&D or agrochemical design, its structural features offer ample opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.